Cas no 852136-43-7 (3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide)

• Product Name: 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• CAS No: 852136-43-7
• MF: C₁₇H₁₅BrN₂O
• MW: 343.217803239822
• CID: 6369891
• PubChem ID: 5096423
• Update Time: 2025-10-31

3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• AKOS024591880
• SR-01000130186-1
• 3-bromo-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide
• 3-bromo-N-((2-methyl-1H-indol-5-yl)methyl)benzamide
• SR-01000130186
• F0651-0054
• 852136-43-7
• Benzamide, 3-bromo-N-[(2-methyl-1H-indol-5-yl)methyl]-

• Inchi： 1S/C17H15BrN2O/c1-11-7-14-8-12(5-6-16(14)20-11)10-19-17(21)13-3-2-4-15(18)9-13/h2-9,20H,10H2,1H3,(H,19,21)
• InChI Key： HJCUIGLUMJDYSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1C=CC2=C(C=C(C)N2)C=1)=O

Computed Properties

• Exact Mass: 342.03678g/mol
• Monoisotopic Mass: 342.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 558.4±50.0 °C(Predicted)
• pka: 14.19±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide

Introduction to 3-Bromo-N-(2-Methyl-1H-Indol-5-yl)methylbenzamide (CAS No. 852136-43-7)

3-Bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS No. 852136-43-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted benzamide moiety and a 2-methylindole group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide typically involves multi-step reactions, including the formation of the indole derivative and subsequent coupling with a bromobenzoyl chloride. The compound's synthesis has been optimized to achieve high yields and purity, making it suitable for various research applications. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of its production.

In terms of its chemical properties, 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings. These properties make it an ideal candidate for both in vitro and in vivo studies.

The biological activities of 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide have been the subject of numerous research investigations. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cell proliferation and survival. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

Clinical trials involving 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. Further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles, as well as to determine optimal dosing regimens for different clinical indications.

The structural versatility of 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide also allows for the exploration of derivative compounds with enhanced biological activities. Chemists are actively engaged in modifying the core structure to improve potency, selectivity, and bioavailability. These efforts are crucial for advancing the compound from a research tool to a viable drug candidate.

In conclusion, 3-bromo-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS No. 852136-43-7) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and ongoing clinical evaluations position it as a valuable asset in the development of novel therapeutic agents for various diseases. Continued research into this compound will undoubtedly contribute to significant advancements in the field.